Cas no 1261394-71-1 (Piperaquine-d6 Tetraphosphate)

• Product Name: Piperaquine-d6 Tetraphosphate
• CAS No: 1261394-71-1
• MF: C₂₉H₃₂Cl₂N₆
• MW: 541.547554016113
• CID: 1069552
• PubChem ID: 49849841
• Update Time: 2025-06-14

Piperaquine-d6 Tetraphosphate Chemical and Physical Properties

Names and Identifiers

• [2H6]-Piperaquine
• Piperaquine-d6 Tetraphosphate
• Piperaquine D6
• 4,4'-((propane-1,3-diyl-d6)bis(piperazine-4,1-diyl))bis(7-chloroquinoline)
• Piperaquine-d6
• CS-0375736
• HY-B1896S
• 1261394-71-1
• 7-chloro-4-[4-[3-[4-(7-chloroquinolin-4-yl)piperazin-1-yl]-1,1,2,2,3,3-hexadeuteriopropyl]piperazin-1-yl]quinoline

• Inchi： 1S/C29H32Cl2N6/c30-22-2-4-24-26(20-22)32-8-6-28(24)36-16-12-34(13-17-36)10-1-11-35-14-18-37(19-15-35)29-7-9-33-27-21-23(31)3-5-25(27)29/h2-9,20-21H,1,10-19H2/i1D2,10D2,11D2
• InChI Key： UCRHFBCYFMIWHC-QLFBILJTSA-N
• SMILES： ClC1C=CC2C(C=1)=NC=CC=2N1CCN(CC1)C([2H])([2H])C([2H])([2H])C([2H])([2H])N1CCN(C2C=CN=C3C=C(C=CC=23)Cl)CC1

Computed Properties

• Exact Mass: 540.2442109g/mol
• Monoisotopic Mass: 540.2442109g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 5.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on Piperaquine-d6 Tetraphosphate

Comprehensive Analysis of Piperaquine-d6 Tetraphosphate (CAS No. 1261394-71-1): Properties, Applications, and Research Insights

Piperaquine-d6 Tetraphosphate (CAS No. 1261394-71-1) is a deuterated analog of the antimalarial drug piperaquine, widely utilized in pharmacokinetic and metabolic studies. This stable isotope-labeled compound is pivotal for quantitative mass spectrometry and drug metabolism research, offering enhanced precision in tracing molecular pathways. With the growing demand for deuterated pharmaceuticals in clinical trials, Piperaquine-d6 Tetraphosphate has emerged as a critical reference standard for analytical laboratories.

The compound’s molecular structure incorporates six deuterium atoms, replacing hydrogen at specific positions, which minimizes interference in LC-MS/MS analyses. Researchers favor this feature for isotope dilution assays, ensuring accurate measurements of piperaquine levels in biological matrices. Its tetraphosphate salt form further enhances solubility, making it suitable for in vitro and in vivo studies. As global interest in antimalarial drug resistance surges, Piperaquine-d6 Tetraphosphate aids in monitoring therapeutic efficacy and resistance mechanisms.

Recent advancements in tropical disease research highlight the compound’s role in combating Plasmodium falciparum strains. Scientists leverage its isotopic purity (>98%) to investigate drug-drug interactions and optimize combination therapies, such as DHA-piperaquine regimens. The rise of precision medicine has also amplified its relevance, with studies exploring personalized dosing strategies for malaria-endemic regions.

From a synthetic chemistry perspective, Piperaquine-d6 Tetraphosphate exemplifies the convergence of deuterium labeling techniques and pharmaceutical innovation. Its synthesis involves meticulous purification to meet GMP-grade standards, ensuring reproducibility in preclinical trials. The compound’s stability under varying pH conditions further supports its use in longitudinal studies, addressing key questions about drug half-life and metabolite formation.

In the context of global health initiatives, this deuterated derivative aligns with WHO goals to eradicate malaria by 2030. Its application extends to vaccine adjuvant research and immunogenicity testing, where precise quantification of host-drug interactions is essential. As AI-driven drug discovery accelerates, Piperaquine-d6 Tetraphosphate serves as a benchmark for validating computational models predicting metabolic stability.

Environmental scientists also employ this compound to study pharmaceutical residues in water systems, leveraging its isotopic signature to distinguish anthropogenic inputs. This dual utility in biomedical and environmental analytics underscores its multidisciplinary value. Furthermore, its non-hazardous profile complies with green chemistry principles, reducing ecological risks during disposal.

The market for isotope-labeled reagents is projected to expand significantly, driven by demand from contract research organizations (CROs) and academic institutions. Piperaquine-d6 Tetraphosphate exemplifies this trend, with vendors emphasizing batch-to-batch consistency and regulatory compliance. Its catalog listings often highlight compatibility with high-throughput screening platforms, catering to modern drug development workflows.

In summary, Piperaquine-d6 Tetraphosphate (CAS No. 1261394-71-1) bridges gaps between basic research and translational medicine. Its integration into cutting-edge studies on drug resistance, personalized therapy, and environmental monitoring solidifies its status as an indispensable tool. Future innovations may explore its utility in nanocarrier systems or theranostic applications, further expanding its scientific footprint.